Cas no 2411219-61-7 (Oxiran-2-yl-(7-phenylmethoxy-3,4-dihydro-1H-isoquinolin-2-yl)methanone)

• Product Name: Oxiran-2-yl-(7-phenylmethoxy-3,4-dihydro-1H-isoquinolin-2-yl)methanone
• CAS No: 2411219-61-7
• MF: C₁₉H₁₉NO₃
• MW: 309.359065294266
• CID: 6536796
• PubChem ID: 154879739
• Update Time: 2025-05-27

Oxiran-2-yl-(7-phenylmethoxy-3,4-dihydro-1H-isoquinolin-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 2411219-61-7
• 7-(benzyloxy)-2-(oxirane-2-carbonyl)-1,2,3,4-tetrahydroisoquinoline
• EN300-7560918
• Oxiran-2-yl-(7-phenylmethoxy-3,4-dihydro-1H-isoquinolin-2-yl)methanone

• Inchi： 1S/C19H19NO3/c21-19(18-13-23-18)20-9-8-15-6-7-17(10-16(15)11-20)22-12-14-4-2-1-3-5-14/h1-7,10,18H,8-9,11-13H2
• InChI Key： KBPFUYJNDTXPGS-UHFFFAOYSA-N
• SMILES： O1CC1C(N1CC2C=C(C=CC=2CC1)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 309.13649347g/mol
• Monoisotopic Mass: 309.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.1Ų

Additional information on Oxiran-2-yl-(7-phenylmethoxy-3,4-dihydro-1H-isoquinolin-2-yl)methanone

Research Brief on Oxiran-2-yl-(7-phenylmethoxy-3,4-dihydro-1H-isoquinolin-2-yl)methanone (CAS: 2411219-61-7)

Oxiran-2-yl-(7-phenylmethoxy-3,4-dihydro-1H-isoquinolin-2-yl)methanone (CAS: 2411219-61-7) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique epoxide and isoquinoline scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

Recent studies have highlighted the synthetic versatility of Oxiran-2-yl-(7-phenylmethoxy-3,4-dihydro-1H-isoquinolin-2-yl)methanone. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The compound's epoxide moiety is particularly noteworthy, as it serves as a reactive site for covalent interactions with biological targets, a feature that has been exploited in the development of targeted therapies.

In terms of biological activity, Oxiran-2-yl-(7-phenylmethoxy-3,4-dihydro-1H-isoquinolin-2-yl)methanone has demonstrated potent inhibitory effects on specific enzymes involved in inflammatory and oncogenic pathways. Preclinical studies using in vitro and in vivo models have shown that the compound effectively suppresses the activity of kinases such as PI3K and MAPK, which are critical in cell proliferation and survival. These findings suggest its potential as a lead compound for the treatment of cancers and chronic inflammatory diseases.

Further investigations into the pharmacokinetic and pharmacodynamic properties of Oxiran-2-yl-(7-phenylmethoxy-3,4-dihydro-1H-isoquinolin-2-yl)methanone have revealed favorable bioavailability and tissue distribution profiles. A recent study published in Drug Metabolism and Disposition reported that the compound exhibits moderate plasma protein binding and undergoes hepatic metabolism primarily via CYP3A4, with minimal renal excretion. These characteristics underscore its suitability for further development as an oral therapeutic agent.

Despite these promising results, challenges remain in the clinical translation of Oxiran-2-yl-(7-phenylmethoxy-3,4-dihydro-1H-isoquinolin-2-yl)methanone. Issues such as potential off-target effects and the need for optimized dosing regimens must be addressed in future research. Ongoing studies are exploring the compound's efficacy in combination therapies, aiming to enhance its therapeutic index and reduce adverse effects.

In conclusion, Oxiran-2-yl-(7-phenylmethoxy-3,4-dihydro-1H-isoquinolin-2-yl)methanone (CAS: 2411219-61-7) represents a promising candidate in the field of medicinal chemistry, with significant potential for the treatment of various diseases. Continued research into its mechanisms, optimization of its synthetic pathways, and thorough evaluation of its safety profile will be essential to fully realize its therapeutic potential. This compound exemplifies the innovative approaches being pursued in chemical biology to address unmet medical needs.